![molecular formula C20H15N3O2S2 B7551869 N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide](/img/structure/B7551869.png)
N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide is a chemical compound that has shown potential as a therapeutic agent in scientific research.
Mechanism of Action
The exact mechanism of action of N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide is not fully understood. However, it has been suggested that the compound may act through multiple pathways, including inhibition of inflammatory cytokines, suppression of oxidative stress, and modulation of neurotransmitter signaling.
Biochemical and Physiological Effects:
N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. It has also been shown to decrease the levels of oxidative stress markers, such as malondialdehyde and reactive oxygen species. Additionally, it has been reported to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide in lab experiments is its potential therapeutic effects in various scientific research fields. However, one limitation is the lack of understanding of its exact mechanism of action. Additionally, further studies are needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the research on N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide. One direction is to investigate its potential use in the treatment of other neurological disorders, such as multiple sclerosis and traumatic brain injury. Another direction is to explore its use as a therapeutic agent in other fields, such as dermatology and ophthalmology. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.
Synthesis Methods
The synthesis of N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide involves a series of chemical reactions. The starting materials include 3-methyl-4-pyridin-3-ol, 2-bromo-3-thiophenecarboxylic acid, and 2-aminothiazole. The reaction proceeds through multiple steps, including esterification, bromination, amidation, and cyclization. The final product is obtained through purification by column chromatography.
Scientific Research Applications
N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide has been studied for its potential therapeutic effects in various scientific research fields. It has been shown to have anti-inflammatory, anti-tumor, and anti-fibrotic properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
properties
IUPAC Name |
N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O2S2/c1-13-9-15(4-5-18(13)25-16-3-2-7-21-10-16)22-19(24)17-12-27-20(23-17)14-6-8-26-11-14/h2-12H,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXCICUCYCSVLPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CSC(=N2)C3=CSC=C3)OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.